Cas no 7263-26-5 (O-Acetyl-gitaloxin)

• Product Name: O-Acetyl-gitaloxin
• CAS No: 7263-26-5
• MF: C₄₄H₆₆O₁₆
• MW: 850.985255718231
• CID: 2038134
• PubChem ID: 46173821
• Update Time: 2025-04-21

O-Acetyl-gitaloxin Chemical and Physical Properties

Names and Identifiers

• O-Acetyl-gitaloxin
• DTXSID90672997
• 7263-26-5
• (3beta,5beta,16beta)-3-{[3-O-Acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl]oxy}-16-(formyloxy)-14-hydroxycard-20(22)-enolide

• Inchi： 1S/C44H66O16/c1-21-39(50)32(57-24(4)46)17-37(54-21)60-41-23(3)56-36(16-31(41)48)59-40-22(2)55-35(15-30(40)47)58-27-9-11-42(5)26(14-27)7-8-29-28(42)10-12-43(6)38(25-13-34(49)52-19-25)33(53-20-45)18-44(29,43)51/h13,20-23,26-33,35-41,47-48,50-51H,7-12,14-19H2,1-6H3
• InChI Key： IWYJZMJWGNUJBE-UHFFFAOYSA-N
• SMILES： CC1C(O)C(OC(=O)C)CC(OC2C(C)OC(OC3C(C)OC(OC4CC5CCC6C7(C(C(C8COC(=O)C=8)C(OC=O)C7)(C)CCC6C5(C)CC4)O)CC3O)CC2O)O1

Computed Properties

• Exact Mass: 850.43508601Da
• Monoisotopic Mass: 850.43508601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 11
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 215Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives